Cas no 5909-56-8 (10H-Phenothiazine, 10-butyl-)
10H-Phenothiazine, 10-butyl- structure
Product Name:10H-Phenothiazine, 10-butyl-
CAS No:5909-56-8
MF:C16H17NS
MW:255.37788271904
CID:339909
PubChem ID:13278199
Update Time:2025-04-19
10H-Phenothiazine, 10-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 10-butyl-
- 10-butylphenothiazine
- 5909-56-8
- 10-BUTYL-10H-PHENOTHIAZINE
- CHEMBL3133839
- DTXSID80534151
- SCHEMBL7998997
- N-butylphenothiazine
-
- Inchi: 1S/C16H17NS/c1-2-3-12-17-13-8-4-6-10-15(13)18-16-11-7-5-9-14(16)17/h4-11H,2-3,12H2,1H3
- InChI Key: ROSJCZCZPCVEPI-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCC
Computed Properties
- Exact Mass: 255.10831
- Monoisotopic Mass: 255.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- PSA: 3.24
10H-Phenothiazine, 10-butyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5909-56-8 (10H-Phenothiazine, 10-butyl-) Related Products
- 58-40-2(Promazine)
- 1698-80-2(Phenothiazine-10-propionitrile)
- 1637-16-7(10H-Phenothiazine,10-ethyl-)
- 84-96-8(Alimemazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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